(3,4-Dimethoxyphenyl)hydrazine hydrochloride
Overview
Description
“(3,4-Dimethoxyphenyl)hydrazine hydrochloride” is a chemical compound with the CAS Number: 40119-17-3 . It has a molecular weight of 204.66 . It is a reagent used in the synthesis of chromene-fused quinolinones .
Molecular Structure Analysis
The IUPAC name of this compound is 1-(3,4-dimethoxyphenyl)hydrazine hydrochloride . The InChI code is 1S/C8H12N2O2.ClH/c1-11-7-4-3-6(10-9)5-8(7)12-2;/h3-5,10H,9H2,1-2H3;1H . The canonical SMILES structure is COC1=C(C=C(C=C1)NN)OC.Cl .Physical And Chemical Properties Analysis
“(3,4-Dimethoxyphenyl)hydrazine hydrochloride” is a powder that is stored at room temperature . It has a melting point of 162-164 degrees Celsius . The compound has a molecular weight of 204.65 g/mol .Scientific Research Applications
Synthesis and Imaging Applications
(3,4-Dimethoxyphenyl)hydrazine hydrochloride, along with similar compounds, has been used in the synthesis of iodine-131 labeled drugs for potential applications in brain scanning and nuclear medicine. The compound demonstrates distinct body distribution patterns in animal models, which could be beneficial for diagnostic imaging (Braun et al., 1977).
Antidepressant Activity
In the field of psychopharmacology, derivatives of (3,4-Dimethoxyphenyl)hydrazine hydrochloride have been synthesized and evaluated for their antidepressant activities. Notably, certain pyrazoline derivatives containing a (3,4-dimethoxyphenyl) moiety have shown significant reduction in immobility times in animal models, suggesting potential antidepressant effects (Palaska et al., 2001).
Synthesis of Novel Compounds
This compound is also involved in the synthesis of novel chemical entities. For instance, various hydrazones have been synthesized from 3,4-dimethoxy-2-nitrobenzaldehyde and aryl hydrazine hydrochlorides, indicating its utility in creating diverse chemical structures for further pharmacological studies (Luong Truong Minh & Hoa Nguyen Thi My, 2021).
Catalysis and Hydrazone Synthesis
The compound plays a role in catalysis and hydrazone synthesis. Research indicates its utility in the synthesis of hydrazones derived from aromatic aldehydes and ketones, showcasing its versatility in organic synthesis and potential applications in material science (Vargas et al., 2020).
Biological Activity Evaluation
The compound is instrumental in preparing derivatives with potential biological activities. Studies have shown that derivatives synthesized using (3,4-Dimethoxyphenyl)hydrazine hydrochloride can exhibit various biological activities, including antimicrobial and antifungal properties, highlighting its importance in medicinal chemistry (Keche et al., 2012).
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing mist, gas, or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Mechanism of Action
Target of Action
It’s known that hydrazine derivatives often interact with various biological targets, including enzymes and receptors, influencing their function .
Mode of Action
It’s known to be used as a reagent in the synthesis of chromene-fused quinolinones . The interaction of this compound with its targets could lead to changes in the biochemical properties of the targets, thereby affecting their function.
Biochemical Pathways
Given its role in the synthesis of chromene-fused quinolinones , it may influence the pathways associated with these compounds.
Result of Action
As a reagent in the synthesis of chromene-fused quinolinones , it likely contributes to the properties of these compounds.
Action Environment
The action of (3,4-Dimethoxyphenyl)hydrazine hydrochloride can be influenced by environmental factors. For instance, in the context of corrosion inhibition, the compound 3,4-dimethoxy phenyl thiosemicarbazone (a related compound) has been shown to effectively inhibit the corrosion of copper in acidic solutions . This suggests that the pH of the environment could potentially influence the action, efficacy, and stability of (3,4-Dimethoxyphenyl)hydrazine hydrochloride.
properties
IUPAC Name |
(3,4-dimethoxyphenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.ClH/c1-11-7-4-3-6(10-9)5-8(7)12-2;/h3-5,10H,9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRSRMSMAVYUKRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NN)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4066595 |
Source
|
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-Dimethoxyphenyl)hydrazine hydrochloride | |
CAS RN |
40119-17-3, 20329-82-2 |
Source
|
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40119-17-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20329-82-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:?) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020329822 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (3,4-Dimethoxyphenyl)hydrazine monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040119173 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3,4-dimethoxyphenyl)hydrazine monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.796 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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